4-(4-Chloro-2-fluorophenyl)-4-oxobutyric acid

• IUPAC Name: 4-(4-chloro-2-fluorophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C10H8ClFO3/c11-6-1-2-7(8(12)5-6)9(13)3-4-10(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key: BPCGUSFPIKVQBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C(=O)CCC(=O)O
• Molecular Formula: C10H8ClFO3
• Molecular Weight: 230.62 g/mol
• CAS No.: 951889-53-5

Description

4-(4-Chloro-2-fluorophenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C10H8ClFO3 and its molecular weight is 230.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and SAR of 4-Aryl-4-oxobut-2-enoic Acids

4-(4-Chloro-2-fluorophenyl)-4-oxobutyric acid is part of a series of 4-aryl-4-oxobut-2-enoic acids and esters studied for their potential as neuroprotective agents. These compounds, including variations like 4-(3-chlorophenyl)-4-oxobut-2-enoic acid, have shown to be potent inhibitors of kynurenine-3-hydroxylase, an enzyme relevant in neurodegenerative diseases. Their synthesis and structure-activity relationship (SAR) have been explored for their potential therapeutic applications (Drysdale et al., 2000).

Complexes with Transition Metal Ions

Research has also focused on the formation of complexes of related compounds with various transition metal ions. These complexes, involving derivatives like 4-[(4-fluorophenyl)amino]-4-oxobut-2-enoic acid, have been characterized for their thermal and magnetic properties. Such studies are significant in understanding the physico-chemical properties of these compounds (Ferenc et al., 2017).

Novel Heterocyclic Compounds for Antibacterial Activities

Another significant application is the synthesis of novel heterocyclic compounds from derivatives like 4-(4-bromophenyl)-4-oxobut-2-enoic acid. These compounds have been synthesized under specific conditions and tested for their antibacterial activities, demonstrating the potential of 4-(4-chloro-2-fluorophenyl)-4-oxobut-2-enoic acid derivatives in the development of new antibacterial agents (El-Hashash et al., 2015).

Intermediate for Anticancer Drugs

Additionally, derivatives of this compound, such as 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, have been synthesized as intermediates for biologically active anticancer drugs. The efficient synthesis methods and high yields indicate the importance of these derivatives in the pharmaceutical industry (Zhang et al., 2019).

Antimicrobial Activity of Heterocyclic Compounds

The utility of related compounds, such as 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid, in synthesizing various heterocycles like pyridazinones and thiazoles, has been explored. These compounds have been studied for their antimicrobial activities, showcasing the diverse applications of this compound derivatives in medicinal chemistry (El-Hashash et al., 2014).

Safety and Hazards

This chemical is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves, clothing, and eye protection, and avoiding breathing dust, fume, gas, mist, vapors, and spray.